sodium;4-(5-carboxy-3-oxo-1H-pyrazol-2-yl)benzenesulfonate

• IUPAC Name: sodium;4-(5-carboxy-3-oxo-1H-pyrazol-2-yl)benzenesulfonate
• InChI: InChI=1S/C10H8N2O6S.Na/c13-9-5-8(10(14)15)11-12(9)6-1-3-7(4-2-6)19(16,17)18;/h1-5,11H,(H,14,15)(H,16,17,18);/q;+1/p-1
• InChI Key: ZBWNDDPCZBRNEC-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CC=C1N2C(=O)C=C(N2)C(=O)O)S(=O)(=O)[O-].[Na+]
• Molecular Formula: C10H7N2NaO6S
• Molecular Weight: 306.23 g/mol

Description

The compound with the identifier “sodium;4-(5-carboxy-3-oxo-1H-pyrazol-2-yl)benzenesulfonate” is a chemical substance listed in the PubChem database. This compound is known for its unique properties and applications in various scientific fields. It is essential to understand its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds to fully appreciate its significance.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for sodium;4-(5-carboxy-3-oxo-1H-pyrazol-2-yl)benzenesulfonate would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include continuous flow reactors, batch reactors, and other industrial-scale equipment designed to handle the specific requirements of the compound .

Chemical Reactions Analysis

Types of Reactions

sodium;4-(5-carboxy-3-oxo-1H-pyrazol-2-yl)benzenesulfonate can undergo various types of chemical reactions, including:

Oxidation: The compound may react with oxidizing agents to form oxidized products.

Reduction: It can be reduced using reducing agents to yield reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, pressures, and pH levels to achieve the desired outcomes .

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions produce reduced forms of the compound .

Scientific Research Applications

sodium;4-(5-carboxy-3-oxo-1H-pyrazol-2-yl)benzenesulfonate has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: The compound may be utilized in biochemical assays and studies involving enzyme interactions.

Medicine: this compound could have potential therapeutic applications, although specific details are not available.

Industry: The compound may be employed in the production of specialized materials and chemicals

Mechanism of Action

The mechanism of action of sodium;4-(5-carboxy-3-oxo-1H-pyrazol-2-yl)benzenesulfonate involves its interaction with specific molecular targets and pathways. While detailed information on its exact mechanism is not available, similar compounds often exert their effects by binding to enzymes or receptors, thereby modulating their activity. This interaction can lead to various biochemical and physiological responses .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to sodium;4-(5-carboxy-3-oxo-1H-pyrazol-2-yl)benzenesulfonate include other organic molecules with comparable structures and properties. Examples of similar compounds are those with similar functional groups or molecular frameworks .

Uniqueness

This compound is unique due to its specific chemical structure and the resulting properties that differentiate it from other compounds.